Cas no 1260775-14-1 (1-3-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 1-3-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 1260775-14-1
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 5025071
• PubChem ID: 53402688
• Update Time: 2025-06-09

1-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)phenyl]prop-2-en-1-amine
• 1-3-(trifluoromethyl)phenylprop-2-en-1-amine

• Inchi： 1S/C10H10F3N/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13/h2-6,9H,1,14H2
• InChI Key： ABWUJOISVMJGJB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C=C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-3-(trifluoromethyl)phenylprop-2-en-1-amine

Recent Advances in the Study of 1-3-(Trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1260775-14-1): A Comprehensive Research Brief

The compound 1-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1260775-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl and prop-2-en-1-amine functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of small-molecule inhibitors targeting key biological pathways.

One of the most notable findings in recent literature is the role of 1-3-(trifluoromethyl)phenylprop-2-en-1-amine in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a class of enzymes involved in inflammatory responses. The study utilized a combination of computational docking and in vitro assays to elucidate the binding mechanisms, revealing a high affinity for the active sites of these enzymes. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's utility in the synthesis of novel bioactive molecules. Researchers have reported that 1-3-(trifluoromethyl)phenylprop-2-en-1-amine serves as a versatile intermediate in the construction of more complex pharmacophores. For instance, a recent patent application highlighted its use in the synthesis of kinase inhibitors, which are critical in oncology drug development. The trifluoromethyl group, in particular, enhances the metabolic stability and bioavailability of the resulting compounds, addressing a common challenge in drug design.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. A 2024 study in the journal Bioorganic & Medicinal Chemistry Letters examined the solubility and stability profiles of 1-3-(trifluoromethyl)phenylprop-2-en-1-amine under various physiological conditions. The results indicated that the compound maintains stability across a wide pH range, making it suitable for oral administration. Furthermore, its lipophilicity was found to be within the optimal range for blood-brain barrier penetration, opening avenues for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the clinical translation of 1-3-(trifluoromethyl)phenylprop-2-en-1-amine-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. However, the growing body of research underscores the compound's potential as a valuable tool in medicinal chemistry. Future studies are expected to focus on optimizing its pharmacokinetic properties and expanding its applications to other disease areas.

In conclusion, 1-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1260775-14-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a promising candidate for further investigation. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.